N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide
• InChI: InChI=1S/C10H12ClNOS/c1-7-3-4-9(8(11)5-7)12-10(13)6-14-2/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key: RKUKDWAHANWWRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC)Cl
• Molecular Formula: C10H12ClNOS
• Molecular Weight: 229.73 g/mol

Description

N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide, also known as CMMSA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CMMSA is a white crystalline solid that is soluble in water and organic solvents.

Scientific Research Applications

N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide has been investigated for its antibacterial and antifungal properties. Studies have shown that N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide can inhibit the growth of certain bacteria and fungi, making it a potential candidate for the development of new antibiotics.
In agriculture, N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide has been studied for its herbicidal properties. Research has shown that N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide can effectively control the growth of certain weeds, making it a potential alternative to traditional herbicides.
In materials science, N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide has been investigated for its potential use as a corrosion inhibitor. Studies have shown that N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide can effectively inhibit the corrosion of certain metals, making it a potential candidate for use in various industrial applications.

Mechanism of Action

The mechanism of action of N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide is not fully understood. However, studies have suggested that N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide may inhibit the growth of bacteria and fungi by interfering with their cell wall synthesis. N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide may also inhibit the growth of weeds by interfering with their photosynthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide are not well documented. However, studies have shown that N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide is relatively non-toxic to humans and animals, making it a potential candidate for further research and development.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide in lab experiments is that it is relatively easy to synthesize and purify. Another advantage is that it has been shown to be relatively non-toxic to humans and animals, making it a potential candidate for further research.
One limitation of using N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide in lab experiments is that its mechanism of action is not fully understood. Another limitation is that its potential applications in various fields are still being investigated, and more research is needed to fully understand its properties and potential uses.

Future Directions

There are several future directions for research on N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide. One direction is to further investigate its antibacterial and antifungal properties and its potential use as a new antibiotic. Another direction is to investigate its herbicidal properties and its potential use as a new herbicide. Additionally, further research is needed to fully understand its mechanism of action and its potential applications in various fields, including medicine, agriculture, and materials science.

Synthesis Methods

N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide can be synthesized by reacting 2-chloro-4-methylphenylamine with 2-methylsulfanylacetic acid in the presence of a catalyst. The reaction takes place under reflux conditions and yields N-(2-chloro-4-methylphenyl)-2-methylsulfanylacetamide as a white crystalline solid.